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Compound of Interest

Compound Name: HLI373

Cat. No.: B1673312

Introduction

HLI373 is a potent and water-soluble inhibitor of the Hdm2 E3 ubiquitin ligase. By inhibiting
Hdm2, HLI373 prevents the ubiquitination and subsequent proteasomal degradation of the
tumor suppressor protein p53. This leads to the accumulation of p53 in cancer cells expressing
wild-type p53, triggering p53-dependent transcriptional activation and inducing apoptosis. A
significant advantage of HLI373 over its predecessors, the HLI98s, is its high solubility in
aqueous solutions, making it more amenable for both in vitro and potential in vivo applications.
This document provides a detailed protocol for the dissolution of HLI373 in Phosphate-Buffered
Saline (PBS) for use in cell-based experiments.

Physicochemical Properties of HLI373

A summary of the key physicochemical properties of HLI373 is provided in the table below for
easy reference. Researchers should always refer to the certificate of analysis provided by the
supplier for batch-specific information.
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Property Value Source

5-[[3-
(Dimethylamino)propylJamino]-
3,10-dimethyl-pyrimido[4,5-
b]quinoline-2,4(3H,10H)-dione

Chemical Name

C1sH23NsO2 (free base),
Molecular Formula C18H23Ns02-2HCI
(dihydrochloride salt)

341.42 g/mol (free base),

Molecular Weight 414.33 g/mol (dihydrochloride
salt)
Appearance Solid powder

Soluble in water (up to 100 mM

Solubility

or 200 mM), PBS, and DMSO.
Purity Typically >98%

Dry, dark, and at 0-4°C for
Storage (Solid) short term or -20°C for long

term.

0-4°C for short term (days to
) weeks) or -20°C for long term
Storage (Stock Solution) )
(months). Avoid repeated

freeze-thaw cycles.

HLI373 Signaling Pathway

HLI373 exerts its anti-cancer effects by modulating the p53 signaling pathway. The diagram
below illustrates the mechanism of action.
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HLI373 Mechanism of Action
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Experimental Workflow for HLI373 Preparation and Use
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 To cite this document: BenchChem. [Application Note: Preparation of HLI373 in PBS for
Cellular Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673312#how-to-dissolve-hli373-in-pbs-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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